N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)methanesulfonamide
• InChI: InChI=1S/C15H20N2O4S/c1-5-8-17-12-9-11(16-22(4,19)20)6-7-13(12)21-10-15(2,3)14(17)18/h5-7,9,16H,1,8,10H2,2-4H3
• InChI Key: FWJJQHFPOLHZJU-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NS(=O)(=O)C)N(C1=O)CC=C)C
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of the compound is C21H20BrClN2O3. It has an average mass of 463.752 Da and a monoisotopic mass of 462.034576 Da.

Scientific Research Applications

Synthesis and Structural Studies

• A study focused on synthesizing benzimidazole-tethered oxazepine heterocyclic hybrids, exploring their molecular structure and charge distributions using the natural bond orbital (NBO) method and molecular electrostatic potential (MEP) map. These compounds, including 3,3-dimethyl-N-phenyl-1,2,3,5-tetrahydrobenzo-[4,5]imidazo[2,1-c][1,4]oxazepin-5-amine, demonstrated potential nonlinear optical (NLO) properties, making them candidates for NLO applications (Almansour et al., 2016).

Photophysical Properties

• Research into the synthesis of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a novel pyrrole-fused dibenzo[b,f][1, 4]oxazepine, revealed strong blue emission in dichloromethane. This highlights its potential use in photophysical applications (Petrovskii et al., 2017).

Chemical Reactivity and Synthesis

• A study investigated the synthesis of a new polycyclic system containing the 1,4-benzodiazepine and isoindolinone fragments, creating novel fused pentacyclic systems. Such chemical reactivity and synthesis explorations contribute to the understanding of complex molecular structures (Ukhin et al., 2011).

Stereoselective Chemistry

• Research on 6,7-Dihydro-5H-dibenz[c,e]azepines showcased the use of N-(2-bromobenzyl)-N-(1-arylalkyl)methanesulfonamides in stereoselective chemistry, influencing the design of bridged biaryl ligands in pharmaceuticals (Balgobin et al., 2017).

Antimicrobial Activities

• A study on highly functionalized β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, which are structurally related, showed significant antimicrobial activities. This research aids in the development of new antimicrobial agents (Babu et al., 2013).

Synthetic Methodologies

• Theoretical investigations into certain sulfonamides, including those structurally related to N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide, have been conducted to understand their potential as antimalarial agents and COVID-19 drugs. This research demonstrates the versatility of these compounds in drug development (Fahim & Ismael, 2021).